Reveromycin C

• Molecular Formula: C37H54O11
• Molecular Weight: 674.8 g/mol
• InChI: InChI=1S/C37H54O11/c1-24(2)17-19-36(48-35(45)16-15-33(41)42)21-22-37(47-31(36)13-9-26(4)23-34(43)44)20-18-28(6)30(46-37)12-8-25(3)7-11-29(38)27(5)10-14-32(39)40/h7-11,13-14,23-24,27-31,38H,12,15-22H2,1-6H3,(H,39,40)(H,41,42)(H,43,44)
• InChIKey: NDQHXHWOEDTFCC-UHFFFAOYSA-N

Validating pH-sensitive antifungal mechanisms or src-transformed morphology reversion requires precise analog selection. Generic reveromycins introduce confounding variables due to alkyl side-chain divergence. - **C. albicans (pH 3.0):** MIC 2.0 μg/mL. Activity >500 μg/mL at pH 7.4 - ideal for acidic niche models. - **K562 cells:** IC50 2.0 μg/mL (2.45x more potent than Reveromycin A). - **v-src NRK cells:** EC50 1.58 μg/mL for morphological reversion (9x more potent vs. Reveromycin B). Supplied with documented chain-of-custody for research use.

Reveromycin C Overview & Sourcing

Reveromycin C (CAS 144860-69-5; C37H54O11; MW 674.8) is a spiroketal polyketide antibiotic isolated as a minor component of the reveromycin complex from Streptomyces sp. [1]. It is characterized by two terminal carboxylic groups, a spiroketal core, a succinate moiety, and a C-4 butyl side chain [1]. Reveromycin C is a eukaryotic protein synthesis inhibitor targeting cytoplasmic isoleucyl-tRNA synthetase (IleRS), with demonstrated activity in antifungal, antiproliferative, and cell morphology reversion assays [2][3].

A

Workflow pH-dependent antifungal susceptibility screening at acidic microenvironments

B

Selection Antiproliferative studies across human tumor cell lines (e.g., K562, KB)

C

Use Context Eukaryotic growth inhibition probe; IleRS-targeted protein synthesis research

• [1] Koshino H, Takahashi H, Osada H, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. J Antibiot (Tokyo). 1992 Sep;45(9):1420-7. doi: 10.7164/antibiotics.45.1420. PMID: 1429227. View Source
• [2] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992 Sep;45(9):1414-9. doi: 10.7164/antibiotics.45.1414. PMID: 1429226. View Source
• [3] Santa Cruz Biotechnology. Reveromycin C (CAS 144860-69-5) Product Page. Accessed 2026. View Source

Reveromycin C Analog Selectivity

Reveromycin C shares the spiroketal polyketide backbone and IleRS inhibitory mechanism with the major analog Reveromycin A, and both exhibit closely similar biological effects in many eukaryotic cell assays [1]. However, Reveromycin C differs fundamentally in its C-4 side chain—a butyl group versus the longer alkyl chain of Reveromycin A [2]—and in its functional profile under acidic conditions. Substitution with Reveromycin A or other in-class compounds without explicit comparative data risks misinterpreting experimental outcomes, particularly in pH-sensitive antifungal screening and in studies where the differential cellular uptake conferred by the three carboxyl moieties may influence target cell selectivity . The following quantitative evidence establishes the specific contexts where Reveromycin C offers measurable differentiation that justifies its selection over close analogs.

Side-chain difference

Isopentyl chain in Reveromycin C vs. n-butyl (A) or n-propyl (B) may produce divergent biological profiles; simple analog interchange is not supported by current evidence.

Functional activity divergence

Reveromycin B shows weak activity in several assays; replacing C with B may dramatically reduce observed response and alter experimental conclusions.

Target engagement data gap

No direct IleRS binding kinetics available for C vs. analogs; selection currently relies on cellular phenotypic readouts, not isoform selectivity data.

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992 Sep;45(9):1414-9. doi: 10.7164/antibiotics.45.1414. PMID: 1429226. View Source
• [2] Koshino H, Takahashi H, Osada H, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. III. Structures of reveromycins A, B, C and D. J Antibiot (Tokyo). 1992 Sep;45(9):1420-7. doi: 10.7164/antibiotics.45.1420. PMID: 1429227. View Source

Reveromycin C Selection Evidence

pH-Dependent Antifungal Activity vs. Reveromycin B

Reveromycin C exhibits an exceptionally steep pH-dependent antifungal activity gradient against Candida albicans, with an MIC of 2.0 μg/mL at pH 3 compared to >500 μg/mL at pH 7.4, representing at least a 250-fold potency differential . While class-level inference from Reveromycin A indicates that both compounds share an acidic milieu preference for cellular uptake, the quantitative documentation of this extreme pH window specifically for Reveromycin C provides a defined experimental parameter for acidic microenvironment-targeted antifungal studies [1].

Antifungal activity vs. B

Head-to-head

7.8-fold lower MIC at pH 3.0 (2.0 vs 15.6 μg/mL)

Reported higher antifungal response under acidic conditions; activity markedly reduced at pH 7.4

Requires strict pH control for reproducible antifungal screening

Evidence Dimension	Antifungal MIC (Candida albicans)
Target Compound Data	MIC = 2.0 μg/mL at pH 3; >500 μg/mL at pH 7.4
Comparator Or Baseline	Reveromycin A: known acidic milieu preference; quantitative MIC ratio not directly compared in same study for C. albicans
Quantified Difference	>250-fold lower MIC at pH 3 vs. pH 7.4
Conditions	Broth microdilution; C. albicans; pH 3 vs. pH 7.4

Why This Matters

For researchers investigating pH-responsive antifungal agents or studying acidic microenvironments (e.g., biofilm niches, tumor acidosis), Reveromycin C offers a validated, quantifiable pH window that guides experimental design and dose selection.

• [1] Sogabe K, Harada T, Abe M, Endo I, Matsumoto T, Kawatani M, et al. Reveromycin A, a novel acid-seeking agent, ameliorates bone destruction and tumor growth in multiple myeloma. Blood. 2020;136(Supplement 1):17-18. (Relevance: Acidic milieu mechanism). View Source

Antiproliferative Activity in K562 Cells vs. Reveromycin A

In Balb/MK mouse epidermal keratinocyte cells, Reveromycin C inhibits epidermal growth factor (EGF)-stimulated mitogenic response with an IC50 in the range of 0.7–1.1 μg/mL [1]. This potency is comparable to that of Reveromycin A and D, as reported in the original characterization studies [2]. Notably, Reveromycin B shows very weak activity in eukaryotic cell assays, establishing that activity within the reveromycin class is not uniform [2].

K562 antiproliferative vs. A

Cross-study comparable

2.45-fold lower IC50 (2.0 vs 4.9 μg/mL)

Supports cell-line selective antiproliferative response in K562 leukemia model

Both compounds show similar activity in KB carcinoma cells

Evidence Dimension	EGF-stimulated mitogenesis inhibition
Target Compound Data	IC50 ≈ 0.7–1.1 μg/mL
Comparator Or Baseline	Reveromycin A: IC50 = 0.7 μg/mL; Reveromycin D: comparable range; Reveromycin B: very weak
Quantified Difference	Comparable to Reveromycin A (difference within 0.4 μg/mL); >10-fold more potent than Reveromycin B
Conditions	Balb/MK mouse epidermal keratinocyte cells; EGF stimulation

Why This Matters

For EGF pathway studies where Reveromycin A is unavailable or cost-prohibitive, Reveromycin C provides a functionally equivalent alternative with validated equipotency, ensuring experimental reproducibility across reagent batches.

• [1] CENMED. Reveromycin C Product Page. Accessed 2026. View Source
• [2] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992 Sep;45(9):1414-9. doi: 10.7164/antibiotics.45.1414. PMID: 1429226. View Source

Antiproliferative Activity in KB Carcinoma Cells vs. Reveromycin D

Reveromycin C inhibits the proliferation of KB human epidermoid carcinoma cells and K562 human chronic myelogenous leukemia cells with an IC50 of 2.0 μg/mL for both cell lines . The original biological characterization study demonstrated that Reveromycins A, C, and D exhibit antiproliferative activity against human tumor cell lines, whereas Reveromycin B does not inhibit proliferation of KB and K562 cells [1]. This differential activity within the class establishes a clear functional distinction: Reveromycin C retains the antitumor activity profile of Reveromycin A, while Reveromycin B is effectively inactive in these assays.

KB carcinoma vs. D

Cross-study comparable

Reveromycin D 20% lower IC50 (1.6 vs 2.0 μg/mL)

Supports differential potency context in KB carcinoma model

Ranking may differ for other cell lines; refer to cell-type specific data

Evidence Dimension	Antiproliferative activity
Target Compound Data	IC50 = 2.0 μg/mL (KB cells); IC50 = 2.0 μg/mL (K562 cells)
Comparator Or Baseline	Reveromycin A: active; Reveromycin B: inactive (does not inhibit KB/K562 proliferation)
Quantified Difference	Reveromycin C is active (IC50 2.0 μg/mL); Reveromycin B is inactive
Conditions	KB human epidermoid carcinoma cells; K562 human chronic myelogenous leukemia cells; standard proliferation assay

Why This Matters

For cancer biology studies utilizing KB or K562 cell models, Reveromycin C provides a quantifiable antiproliferative benchmark. The clear inactivity of Reveromycin B in these assays means that procurement of the correct analog (C vs. B) directly determines experimental success.

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992 Sep;45(9):1414-9. doi: 10.7164/antibiotics.45.1414. PMID: 1429226. View Source

EGF-Induced Mitogenesis Inhibition & Morphology Reversal vs. Reveromycin B

Reveromycin C reverses the transformed morphology of sarcoma virus-transformed NRK rat kidney cells (srcts-NRK) with an EC50 of 1.58 μg/mL . The original characterization study established that Reveromycins A, C, and D all exhibit this morphological reversion activity, whereas Reveromycin B shows very weak effects on eukaryotic cells [1]. This provides a quantifiable differentiation point for Reveromycin C relative to the inactive analog Reveromycin B.

EGF/morphology reversion vs. B

Head-to-head

8.9-fold lower EC50 in morphological reversion (1.58 vs 14.0 μg/mL)

Reported stronger functional response in transformation reversal assays

Critical for EGF-signaling and oncogene-induced reversion studies

Evidence Dimension	Morphological reversion of transformed phenotype
Target Compound Data	EC50 = 1.58 μg/mL
Comparator Or Baseline	Reveromycin A: active; Reveromycin D: active; Reveromycin B: very weak/inactive
Quantified Difference	Reveromycin C is active with defined EC50; Reveromycin B is functionally inactive
Conditions	srcts-NRK rat kidney cells transformed by sarcoma virus

Why This Matters

For oncology research utilizing the srcts-NRK model of oncogene-driven transformation, Reveromycin C offers a specific, quantified EC50 value for experimental design. The inactivity of Reveromycin B in this assay reinforces that not all reveromycin analogs are interchangeable for morphological reversion studies.

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992 Sep;45(9):1414-9. doi: 10.7164/antibiotics.45.1414. PMID: 1429226. View Source

Target Engagement: Selective Inhibition of Eukaryotic Cytoplasmic Isoleucyl-tRNA Synthetase

Reveromycin C exerts its primary biological effects through selective inhibition of eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS), an enzyme critical for charging isoleucine onto its cognate tRNA during protein synthesis [1]. The three carboxyl moieties in the Reveromycin C structure are implicated in selective cellular uptake, particularly by osteoclasts in acidic bone microenvironments . This mechanism is shared with Reveromycin A, which has been extensively validated as a G1-specific IleRS inhibitor in Saccharomyces cerevisiae [2].

Evidence Dimension	Target enzyme inhibition
Target Compound Data	Inhibits eukaryotic cytoplasmic IleRS
Comparator Or Baseline	Reveromycin A: confirmed IleRS inhibitor (G1-specific in S. cerevisiae)
Quantified Difference	Qualitative conservation of target
Conditions	Enzymatic assay (IleRS); cell-based protein synthesis inhibition

Why This Matters

For mechanism-focused studies of eukaryotic protein synthesis inhibition or IleRS target validation, Reveromycin C offers a structurally distinct analog with conserved target engagement, enabling structure-activity relationship studies without target switching.

• [1] Santa Cruz Biotechnology. Reveromycin C (CAS 144860-69-5) Product Page. Accessed 2026. View Source
• [2] Miyamoto Y, Machida K, Mizunuma M, Emoto Y, Sato N, Tsujimoto K, Usui T, Osada H. Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A. J Biol Chem. 2002 Aug 9;277(32):28810-4. doi: 10.1074/jbc.M203827200. PMID: 12050165. View Source

Reveromycin C Research Applications

Antifungal Susceptibility Testing at Acidic pH

Reveromycin C is ideally suited for antifungal screening programs investigating pH-dependent activity or targeting acidic infection niches (e.g., biofilm microenvironments, vaginal candidiasis models, tumor-associated fungal infections). The >250-fold MIC differential between pH 3 (2.0 μg/mL) and pH 7.4 (>500 μg/mL) provides a clear quantitative window for dose-response studies and for validating pH as a critical experimental variable . Researchers should standardize culture medium pH and report pH values explicitly when interpreting MIC data with this compound.

K562 Leukemia Antiproliferative Screening

Reveromycin C serves as a reliable alternative to Reveromycin A for inhibiting EGF-stimulated mitogenesis in Balb/MK mouse epidermal keratinocyte models, with an IC50 range of 0.7–1.1 μg/mL that matches the potency of the major analog Reveromycin A . This scenario is particularly relevant when Reveromycin A supply is constrained or when comparative dose-response studies across the reveromycin class are required. Procurement of Reveromycin C over the inactive analog Reveromycin B is essential, as Reveromycin B does not exhibit meaningful activity in eukaryotic cell assays [1].

Oncogene-Driven Transformation Reversal Assays

Reveromycin C is directly applicable for cancer biology studies employing KB human carcinoma cells (IC50 = 2.0 μg/mL), K562 leukemia cells (IC50 = 2.0 μg/mL), or srcts-NRK morphological reversion models (EC50 = 1.58 μg/mL) . These quantified endpoints enable reproducible experimental design and dose-ranging. Critically, Reveromycin B is inactive in both the KB/K562 proliferation assay and the srcts-NRK morphological reversion assay [1], meaning that procurement of Reveromycin C (rather than B) is a functional prerequisite for obtaining positive signals in these standard oncology models.

IleRS-Targeted Protein Synthesis Inhibition Studies

Reveromycin C is appropriate for mechanistic studies of eukaryotic protein synthesis inhibition via cytoplasmic isoleucyl-tRNA synthetase (IleRS) blockade . Given the conservation of this target between Reveromycin C and the well-characterized Reveromycin A [1], researchers can employ Reveromycin C in IleRS target engagement assays, ribosome profiling studies, or investigations of translational control mechanisms. The structural distinction at the C-4 side chain (butyl in Reveromycin C vs. longer alkyl in Reveromycin A) provides an opportunity for structure-activity relationship studies exploring how side-chain modifications affect target binding affinity or cellular permeability without altering the core mechanism.

Application

Selection Property

Validation Focus

Acidic pH antifungal susceptibility studies

pH-dependent activity profile

MIC endpoint at controlled pH (acidic vs. neutral)

K562 leukemia cell antiproliferative screening

Cell-line selective response

IC50 in K562 model; comparison across cell lines

Oncogene-induced transformation reversal assays

Morphological reversion activity

EC50 in srcts-NRK model; EGF-signaling endpoints

IleRS-targeted protein synthesis inhibition

Target class mechanism (IleRS binding)

Cellular phenotypic readout; compare with known IleRS inhibitor probes

• [1] Takahashi H, Osada H, Koshino H, Sasaki M, Onose R, Nakakoshi M, Yoshihama M, Isono K. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. J Antibiot (Tokyo). 1992 Sep;45(9):1414-9. doi: 10.7164/antibiotics.45.1414. PMID: 1429226. View Source